Cas no 31466-46-3 (2-Phenyl-2-(1-pyrrolidinyl)ethanamine)

• Product Name: 2-Phenyl-2-(1-pyrrolidinyl)ethanamine
• CAS No: 31466-46-3
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• MDL: MFCD01631939
• CID: 299060
• PubChem ID: 4992130
• Update Time: 2025-05-24

2-Phenyl-2-(1-pyrrolidinyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2-(pyrrolidin-1-yl)ethanamine
• 1-Pyrrolidineethanamine, .beta.-phenyl-
• 1-Pyrrolidineethanamine,b-phenyl-
• 2-phenyl-2-pyrrolidin-1-ylethanamine
• 2-Phenyl-2-pyrrolidin-1-yl-ethylamine
• 2-phenyl-2-pyrrolidinylethylamine
• 2-phenyl-2-(pyrrolidin-1-yl)ethan-1-amine
• 31466-46-3
• F3308-1195
• AKOS000200883
• EN300-10762
• SCHEMBL468998
• DTXSID00407318
• FT-0691169
• HMS1788B21
• MFCD01631939
• CS-0450902
• 2-phenyl-2-pyrrolidinylethylamine, AldrichCPR
• AKOS016040359
• 2-phenyl-2-(1-pyrrolidinyl)ethanamine
• BS-13892
• 2-Phenyl-2-(1-pyrrolidinyl)ethylamine
• BB 0218471
• STL371948
• DA-25714
• BBL029434
• 2-Phenyl-2-(1-pyrrolidinyl)ethanamine

• MDL： MFCD01631939
• Inchi： 1S/C12H18N2/c13-10-12(14-8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10,13H2
• InChI Key： DIFGFCHLYHBEMH-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CC=2)CN)CCCC1

Computed Properties

• Exact Mass: 190.14700
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.062
• Boiling Point: 285.7°C at 760 mmHg
• Flash Point: 116°C
• Refractive Index: 1.577
• PSA: 29.26000
• LogP: 2.42040

2-Phenyl-2-(1-pyrrolidinyl)ethanamine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：

Additional information on 2-Phenyl-2-(1-pyrrolidinyl)ethanamine

Compound CAS No 31466-46-3: 2-Phenyl-2-(1-pyrrolidinyl)ethanamine

2-Phenyl-2-(1-pyrrolidinyl)ethanamine is a versatile organic compound with the CAS registry number 31466-46-3. This compound, also referred to as N-(1-pyrrolidinyl)-N-phenylethylamine, has garnered significant attention in the fields of pharmaceuticals, materials science, and biotechnology due to its unique chemical properties and potential applications.

The molecular structure of 2-Phenyl-2-(1-pyrrolidinyl)ethanamine consists of a central ethane backbone with two substituents: a phenyl group and a pyrrolidine ring. The phenyl group contributes to the compound's aromaticity, while the pyrrolidine ring introduces a cyclic amine structure, which is known for its ability to form hydrogen bonds and participate in various chemical reactions. This combination makes the compound highly reactive and suitable for use in a wide range of chemical processes.

Recent advancements in synthetic chemistry have led to the development of novel methods for synthesizing 2-Phenyl-2-(1-pyrrolidinyl)ethanamine. One such method involves the nucleophilic substitution of an appropriate alkyl halide with pyrrolidine in the presence of a phase-transfer catalyst. This approach not only enhances reaction efficiency but also minimizes the generation of byproducts, making it environmentally friendly and cost-effective.

The compound has found extensive applications in the pharmaceutical industry, particularly as an intermediate in the synthesis of various bioactive molecules. For instance, it serves as a key building block in the preparation of antidepressants, neuroprotective agents, and anti-inflammatory drugs. Its ability to form stable amide bonds with carboxylic acids has made it invaluable in peptide synthesis, where it is often used to construct complex molecular architectures.

In addition to its role in drug development, 2-Phenyl-2-(1-pyrrolidinyl)ethanamine has also been explored for its potential in materials science. Researchers have investigated its use as a precursor for synthesizing advanced polymers and high-performance materials. For example, its participation in polymerization reactions has led to the creation of novel polyamides with enhanced mechanical properties and thermal stability.

Recent studies have highlighted the compound's intriguing biological properties. Preclinical trials have demonstrated that derivatives of 2-Phenyl-2-(1-pyrrolidinyl)ethanamine exhibit potent anti-cancer activity by selectively targeting cancer cells while sparing healthy tissue. This finding has opened new avenues for its application in oncology, particularly in the development of targeted therapies.

Moreover, the compound's unique electronic properties make it an attractive candidate for use in electronic materials. Its ability to act as both an electron donor and acceptor has been leveraged in the design of organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs have shown that incorporating this compound into organic electronic devices significantly improves their performance and efficiency.

In conclusion, Compound CAS No 31466-46-3: 2-Phenyl-2-(1-pyrrolidinyl)ethanamine is a multifaceted compound with immense potential across diverse scientific disciplines. Its versatile chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within pharmaceuticals, materials science, and beyond.